Uracil-13C,15N2
Overview
Description
Uracil-13C,15N2 is a variant of uracil, a common and naturally occurring pyrimidine derivative and one of the four nucleobases in the nucleic acid of RNA . It is intended for use as an internal standard for the quantification of uracil .
Molecular Structure Analysis
The molecular formula of Uracil-13C,15N2 is C3[13C]H4[15N]2O2 . The molecular weight is 115.07 .Chemical Reactions Analysis
Uracil binds to adenine via hydrogen bonds. It is converted into the nucleoside uridine through the addition of a ribose moiety, then to the nucleotide uridine monophosphate by the addition of a phosphate group .Physical And Chemical Properties Analysis
Uracil-13C,15N2 is a solid substance . It is soluble in DMSO and a methanol:water (1:1) mixture . The melting point is greater than 300°C .Scientific Research Applications
Internal Standard for Quantification of Uracil
Uracil-13C,15N2 is often used as an internal standard for the quantification of uracil . This is particularly useful in analytical chemistry where it helps to ensure the accuracy and reliability of the results.
Research in Epigenetics, Transcription, & Translation
Uracil-13C,15N2 is used in the research area of Epigenetics, Transcription, & Translation . These are key processes in the functioning of cells and understanding how genes are regulated.
RNA, DNA, & Protein Synthesis Studies
Uracil-13C,15N2 is also used in studies related to RNA, DNA, & Protein Synthesis . As uracil is a fundamental component of RNA, this compound can provide valuable insights into these biological processes.
Mass Spectrometry Applications
In the field of mass spectrometry, Uracil-13C,15N2 is used due to its unique isotopic labeling . This allows for more precise measurements and can help to identify and quantify the components of a sample.
Nucleotides/Nucleosides Research
Uracil-13C,15N2 is used in the research of Nucleotides/Nucleosides . It can help to understand the structure and function of these molecules, which are the building blocks of nucleic acids like DNA and RNA.
Combination Therapy Research
Uracil-13C,15N2 can be used in research related to combination therapy . For example, it has been used in studies investigating the therapeutic effects and adverse effects of tegafur/uracil (UFT) and leucovorin (LV) therapy in treating colorectal cancers .
Future Directions
Mechanism of Action
Target of Action
Uracil-13C,15N2 is a labeled form of uracil, a common and naturally occurring pyrimidine derivative . It is one of the four nucleobases in the nucleic acid of RNA . The primary targets of uracil are adenine residues in RNA, where it binds via hydrogen bonds .
Mode of Action
Uracil-13C,15N2, like its unlabeled counterpart, interacts with its targets (adenine residues) through hydrogen bonding . This interaction is crucial for the structure of RNA and the proper coding for proteins.
Biochemical Pathways
Uracil is a fundamental component of RNA and plays a significant role in various biochemical pathways. It is converted into the nucleoside uridine through the addition of a ribose moiety, then to the nucleotide uridine monophosphate by the addition of a phosphate group . These conversions are essential steps in the synthesis and function of RNA.
Pharmacokinetics
They are expected to be metabolized primarily in the liver and excreted via the kidneys .
Result of Action
The molecular and cellular effects of Uracil-13C,15N2’s action are primarily related to its role in RNA. By binding to adenine residues, it contributes to the structure of RNA and influences the coding for proteins. This can have wide-ranging effects on cellular function and physiology .
properties
IUPAC Name |
(213C,1,3-15N2)1H-pyrimidine-2,4-dione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H4N2O2/c7-3-1-2-5-4(8)6-3/h1-2H,(H2,5,6,7,8)/i4+1,5+1,6+1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ISAKRJDGNUQOIC-VMGGCIAMSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CNC(=O)NC1=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=C[15NH][13C](=O)[15NH]C1=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H4N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50584446 |
Source
|
| Record name | (2-~13~C,~15~N_2_)Pyrimidine-2,4(1H,3H)-dione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50584446 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
115.07 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Uracil-13C,15N2 | |
CAS RN |
181517-11-3 |
Source
|
| Record name | (2-~13~C,~15~N_2_)Pyrimidine-2,4(1H,3H)-dione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50584446 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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